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Abstract
Trimethylsulfonium iodide (TMSI), with the chemical formula [(CH₃)₃S]⁺I⁻, is a versatile

sulfonium salt widely employed in organic synthesis. It serves as a key precursor for the

generation of dimethylsulfonium methylide, a crucial reagent in the Corey-Chaykovsky reaction

for the synthesis of epoxides, cyclopropanes, and aziridines. Beyond its synthetic utility, recent

studies have explored its application in materials science, particularly in the surface

modification of perovskite solar cells to enhance efficiency and stability.[1] This guide provides

a comprehensive overview of the theoretical calculations and molecular modeling of

trimethylsulfonium iodide, alongside its physicochemical properties, synthesis, and key

applications. Detailed experimental protocols and structured data tables are presented to

facilitate its practical application and further research.

Physicochemical and Structural Properties
Trimethylsulfonium iodide is a colorless crystalline solid.[2] The trimethylsulfonium cation

possesses a trigonal pyramidal geometry at the sulfur atom.[3]
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Property Value Reference

Chemical Formula C₃H₉IS [2][4]

Molecular Weight 204.07 g/mol [2][4][5]

CAS Number 2181-42-2 [2][4][5]

Melting Point 215-220 °C (decomposes) [5]

Appearance
Colorless to white crystalline

solid
[2][6]

Solubility

Soluble in water, alcohol,

tetrahydrofuran, and dimethyl

sulfoxide.

[6]

Crystal Structure Monoclinic [3]

Unit Cell Parameters
a = 5.94 Å, b = 8.00 Å, c =

8.92 Å, β = 126.53°
[3]

Theoretical Calculations and Molecular Modeling
Computational studies, particularly those employing Density Functional Theory (DFT), have

been instrumental in elucidating the reactivity and reaction mechanisms of trimethylsulfonium

salts.

Density Functional Theory (DFT) Studies
DFT calculations have been utilized to investigate the energetics of reactions involving the

trimethylsulfonium cation. For instance, the M05 functional with the 6-311+G(2d,p) basis set

has been used to study the intramolecular conversion of trimethylsulfonium chloride to dimethyl

sulfide and methyl chloride, revealing insights into the Sₙ2 reaction pathway.[7] Such studies

help in understanding the influence of solvent on reaction barriers and the stability of ion pair

configurations (tripod, seesaw, and linear).[7]

Another study employed the B3LYP/6-31+G level of theory to describe the energy changes

along the reaction coordinate for the reaction of amines with trimethylsulfonium salts in both the
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gas phase and solution.[5] These theoretical models are crucial for predicting reaction

outcomes and optimizing reaction conditions.

Spectroscopic Data
Theoretical calculations are often used to complement experimental spectroscopic data for

structural elucidation.

Spectroscopic Data Key Features

¹H NMR (DMSO-d₆)
A single peak corresponding to the nine

equivalent protons of the methyl groups.

¹³C NMR (D₂O)
A single peak corresponding to the three

equivalent methyl carbons.[8]

Infrared (IR)
Characteristic peaks for C-H stretching and

bending vibrations.

Experimental Protocols
Synthesis of Trimethylsulfonium Iodide
The most common method for synthesizing trimethylsulfonium iodide is the alkylation of

dimethyl sulfide with iodomethane.[9][10]

Materials:

Dimethyl sulfide

Iodomethane

Procedure:[10]

In a suitable reaction vessel, combine equimolar amounts of dimethyl sulfide and

iodomethane.

Stir the mixture at room temperature (25 °C) for approximately 15 hours.
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The product, trimethylsulfonium iodide, will precipitate as a white solid.

Collect the solid by filtration and wash with a suitable solvent (e.g., diethyl ether) to remove

any unreacted starting materials.

The product can be further purified by recrystallization from ethanol.[6]

Synthesis of Trimethylsulfonium Iodide

Dimethyl Sulfide
(CH₃)₂S

Alkylation (Sₙ2)

Iodomethane
CH₃I

Trimethylsulfonium Iodide
[(CH₃)₃S]⁺I⁻

Click to download full resolution via product page

Synthesis of Trimethylsulfonium Iodide.

Characterization Techniques
Standard analytical methods are used to confirm the identity and purity of the synthesized

trimethylsulfonium iodide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Dissolve a small sample in a deuterated solvent (e.g., DMSO-d₆ or D₂O). The

spectrum should show a singlet for the nine equivalent protons of the three methyl groups.
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¹³C NMR: Dissolve the sample in a suitable deuterated solvent. The spectrum should exhibit

a single resonance for the three equivalent methyl carbons.[8]

Infrared (IR) Spectroscopy:

Prepare a sample as a KBr pellet or a Nujol mull.[11]

Acquire the spectrum and identify the characteristic absorption bands for C-H stretching and

bending vibrations.

X-ray Crystallography:

Grow single crystals of trimethylsulfonium iodide, for example, by slow evaporation from

an aqueous solution.[12]

Perform single-crystal X-ray diffraction analysis to determine the crystal structure and

molecular geometry.

Key Reactions and Applications
The Corey-Chaykovsky Reaction
A primary application of trimethylsulfonium iodide is as a precursor to dimethylsulfonium

methylide, (CH₃)₂S⁺CH₂⁻, a sulfur ylide. This is achieved by deprotonating

trimethylsulfonium iodide with a strong base, such as sodium hydride (NaH) or potassium

hydroxide (KOH).[13] The in situ generated ylide is a key reagent in the Corey-Chaykovsky

reaction for the formation of epoxides from aldehydes and ketones.[13][14]

General Protocol for Epoxidation:[13]

To a solution of the aldehyde or ketone in a suitable solvent (e.g., tert-butanol), add

trimethylsulfonium iodide.

Add a strong base, such as crushed potassium hydroxide, to the mixture.

Stir the reaction at room temperature until the starting material is consumed (monitored by

TLC).
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Work up the reaction by adding water and extracting the product with an organic solvent.

Purify the resulting epoxide by column chromatography.

Corey-Chaykovsky Reaction Workflow

Ylide Generation

Epoxidation Reaction

Trimethylsulfonium Iodide

Dimethylsulfonium Methylide
(Sulfur Ylide)

Deprotonation

Strong Base (e.g., NaH)

Epoxide

Aldehyde or Ketone

Nucleophilic Attack & Ring Closure

Click to download full resolution via product page

Corey-Chaykovsky Reaction Workflow.

Materials Science Applications
Recent research has highlighted the use of trimethylsulfonium iodide as a surface modifier

for perovskite solar cells.[1] When applied as a passivation layer, the aprotic nature of TMSI

helps to impede moisture penetration, a common cause of degradation in perovskite materials.

[1] The sulfur atom in the trimethylsulfonium cation can effectively passivate uncoordinated

lead ions on the perovskite surface through Pb-S interactions, thereby improving charge

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b124971?utm_src=pdf-body-img
https://www.benchchem.com/product/b124971?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acsami.3c15520
https://pubs.acs.org/doi/abs/10.1021/acsami.3c15520
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


transfer and reducing defects.[1] This application opens new avenues for the use of sulfonium

salts in advanced materials and renewable energy technologies.

Conclusion
Trimethylsulfonium iodide is a fundamentally important reagent in organic chemistry with

expanding applications in materials science. Theoretical calculations, particularly DFT, have

been pivotal in understanding its structure, stability, and reaction mechanisms. This guide has

provided a consolidated resource covering the theoretical underpinnings, practical synthesis,

characterization, and key applications of trimethylsulfonium iodide. The detailed protocols

and structured data are intended to support researchers and professionals in leveraging the

unique properties of this versatile sulfonium salt in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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